Cas no 2416234-37-0 (5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylic acid dihydrochloride)

• Product Name: 5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylic acid dihydrochloride
• CAS No: 2416234-37-0
• MF: C₈H₁₀Cl₂N₂O₂
• MW: 237.083199977875
• MDL: MFCD32667484
• CID: 5457833
• PubChem ID: 146155240
• Update Time: 2025-06-08

5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416234-37-0
• 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine-4-carboxylic acid;dihydrochloride
• Z4427548446
• EN300-26667409
• 5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylic acid dihydrochloride
• 5H-Pyrrolo[3,4-b]pyridine-4-carboxylic acid, 6,7-dihydro-, hydrochloride (1:2)
• 5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylic acid dihydrochloride

• MDL： MFCD32667484
• Inchi： 1S/C8H8N2O2.2ClH/c11-8(12)5-1-2-10-7-4-9-3-6(5)7;;/h1-2,9H,3-4H2,(H,11,12);2*1H
• InChI Key： IHRYBVGXTUPMKN-UHFFFAOYSA-N
• SMILES： C12CNCC1=C(C(O)=O)C=CN=2.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 236.0119330g/mol
• Monoisotopic Mass: 236.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on 5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylic acid dihydrochloride

Introduction to 5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride (CAS No. 2416234-37-0)

5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride, CAS No. 2416234-37-0, is a meticulously synthesized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrrolopyridine class, a structural motif renowned for its versatile biological activities and potential therapeutic applications. The presence of a carboxylic acid group at the 4-position, coupled with the dihydrochloride salt form, enhances its solubility and reactivity, making it a valuable intermediate in drug discovery and molecular biology studies.

The structure of 5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride is characterized by a fused ring system consisting of a pyrrole ring connected to a pyridine ring. This unique arrangement imparts distinct electronic and steric properties that are leveraged in various biochemical interactions. The carboxylic acid functionality not only serves as a site for further chemical modifications but also contributes to the compound's ability to engage with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on pyrrolopyridine derivatives due to their demonstrated efficacy in modulating multiple signaling pathways. One of the most compelling areas of investigation has been their role in cancer therapy. Studies have shown that certain 5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride derivatives exhibit potent inhibitory effects on kinases and other enzymes involved in tumor growth and metastasis. For instance, modifications to the core structure have led to the development of compounds that selectively target Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies.

Moreover, the dihydrochloride salt form of this compound enhances its pharmacokinetic properties, ensuring better bioavailability and stability under physiological conditions. This has opened up new avenues for its use in preclinical studies, where precise control over dosage and delivery is crucial. Researchers have employed this compound as a scaffold for designing novel molecules with improved binding affinity and reduced toxicity.

The synthesis of 5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex fused ring system efficiently. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt, which is then purified through recrystallization or chromatographic methods.

Recent advancements in computational chemistry have further accelerated the discovery process for pyrrolopyridine-based drugs. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into its mechanism of action. These computational models have been instrumental in guiding experimental design and optimizing lead compounds for clinical trials.

The biological activity of 5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride has been explored across various disease models. In addition to its potential in oncology, this compound has shown promise in treating inflammatory disorders by modulating cytokine production and immune cell function. Its ability to interact with multiple biological pathways makes it an attractive candidate for multitarget drug development.

As research continues to uncover new therapeutic applications, the demand for high-quality 5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride is expected to grow. Manufacturers specializing in fine chemicals are investing in advanced production techniques to ensure consistent purity and yield. This will be crucial for supporting ongoing clinical trials and bringing novel treatments to market.

The future directions in this field are likely to include exploring derivative structures that enhance selectivity and reduce side effects. Additionally, combination therapies involving pyrrolopyridine-based compounds with other drugs may offer synergistic benefits in treating complex diseases. The integration of AI-driven drug discovery platforms will further streamline the process of identifying promising candidates for further development.

In conclusion,5H,6H,7H-pyrrolo[3,4-bpyridine-4-carboxylic acid dihydrochloride (CAS No. 2416234-37-0) represents a significant advancement in pharmaceutical chemistry with broad implications for medicine. Its unique structural features and biological activities position it as a key component in the development of next-generation therapeutics. As scientific understanding evolves,this compound will continue to play a pivotal role in addressing unmet medical needs.